Cas no 16987-42-1 (1H-Azepine,1,1'-[p-phenylenebis(methylidynenitrilo)]bis[hexahydro- (8CI))

• Product Name: 1H-Azepine,1,1'-[p-phenylenebis(methylidynenitrilo)]bis[hexahydro- (8CI)
• CAS No: 16987-42-1
• MF: C₂₀H₃₀N₄
• MW: 326.479004383087
• CID: 228085
• PubChem ID: 259427
• Update Time: 2025-04-19

1H-Azepine,1,1'-[p-phenylenebis(methylidynenitrilo)]bis[hexahydro- (8CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,1,1'-[p-phenylenebis(methylidynenitrilo)]bis[hexahydro- (8CI)
• (1,4-Phenylene)bis[N-(azepan-1-yl)methanimine]
• 16987-42-1
• DTXSID40937705
• NCIOpen2_009804

• Inchi： 1S/C20H30N4/c1-2-6-14-23(13-5-1)21-17-19-9-11-20(12-10-19)18-22-24-15-7-3-4-8-16-24/h9-12,17-18H,1-8,13-16H2
• InChI Key： ANQWTYGPWQLCOZ-UHFFFAOYSA-N
• SMILES： N1(CCCCCC1)N=CC1C=CC(=CC=1)C=NN1CCCCCC1

Computed Properties

• Exact Mass: 326.2473
• Monoisotopic Mass: 326.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.08
• Boiling Point: 516°Cat760mmHg
• Flash Point: 265.9°C
• Refractive Index: 1.588
• PSA: 31.2
• LogP: 3.98220